Cas no 1797160-65-6 (2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide)

• Product Name: 2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide
• CAS No: 1797160-65-6
• MF: C₂₁H₂₂N₄OS₂
• MW: 410.555581569672
• CID: 5371336
• Update Time: 2025-10-31

2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide

• Inchi： 1S/C21H22N4OS2/c26-20(14-27-18-5-1-2-6-18)23-16-9-7-15(8-10-16)19-13-28-21(25-19)24-17-4-3-11-22-12-17/h3-4,7-13,18H,1-2,5-6,14H2,(H,23,26)(H,24,25)
• InChI Key： FAVVSAMNZOJCJY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)CSC1CCCC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide

2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide: A Comprehensive Overview

The compound 2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide, identified by the CAS number 1797160-65-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a cyclopentylthio group, a thiazole ring, and a pyridine moiety. These structural features contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of cyclopentylthio groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in the molecule suggests that it may play a critical role in modulating the compound's pharmacokinetic properties. Additionally, the thiazole ring, a heterocyclic structure known for its versatility in medicinal chemistry, has been shown to exhibit anti-inflammatory and antioxidant activities. The integration of these elements into the compound's structure makes it a promising candidate for drug development.

The pyridine moiety within the molecule further adds to its complexity and potential functionality. Pyridine derivatives are widely used in organic synthesis due to their ability to form stable complexes with metal ions and their role as ligands in catalytic processes. In this compound, the pyridine group is connected via an amino linkage, which may facilitate interactions with biological targets such as enzymes or receptors.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in cancer therapy. Studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, investigations into its mechanism of action have revealed that it may inhibit key enzymes involved in cell proliferation and survival pathways.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to optimize the synthesis pathway, improving both yield and purity. These advancements highlight the importance of continuous innovation in synthetic methodology to meet the demands of modern drug discovery.

The biological evaluation of this compound has also been a focal point of recent studies. Preclinical trials have shown that it exhibits potent anti-inflammatory and antiproliferative activities, making it a strong candidate for further development into therapeutic agents. Moreover, its ability to penetrate cellular membranes efficiently suggests that it may have excellent bioavailability when administered orally or through other routes.

From an environmental standpoint, the compound's degradation pathways and ecotoxicological effects have been studied to ensure its safe use and disposal. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental impact. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, 2-(Cyclopentylthio)-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]acetamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds immense potential for contributing to innovative therapeutic solutions across various disease areas.